Cas no 1214389-67-9 (3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214389-67-9
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4794536
• Update Time: 2023-08-17

3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-(trifluoromethyl)phenyl)pyridine
• 3-(2-Methoxy-5-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H10F3NO/c1-18-12-5-4-10(13(14,15)16)7-11(12)9-3-2-6-17-8-9/h2-8H,1H3
• InChI Key： IUPIOIYKFCGGKD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C2C=NC=CC=2)C=1)OC)(F)F

Computed Properties

• Exact Mass: 253.071
• Monoisotopic Mass: 253.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines